Cas no 2227687-62-7 ((1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propan-1-ol
• CAS No: 2227687-62-7
• MF: C₈H₁₀ClFN₂O
• MW: 204.629204273224
• CID: 5885792
• PubChem ID: 165691534
• Update Time: 2025-05-19

(1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propan-1-ol
• EN300-1977334
• 2227687-62-7

• Inchi： 1S/C8H10ClFN2O/c9-5-3-6(7(13)1-2-11)8(10)12-4-5/h3-4,7,13H,1-2,11H2/t7-/m0/s1
• InChI Key： XUMDOFLGBISCJO-ZETCQYMHSA-N
• SMILES： ClC1=CN=C(C(=C1)[C@H](CCN)O)F

Computed Properties

• Exact Mass: 204.0465688g/mol
• Monoisotopic Mass: 204.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propan-1-ol

Compound CAS No. 2227687-62-7: (1S)-3-Amino-1-(5-Chloro-2-Fluoropyridin-3-Yl)Propan-1-Ol

The compound with CAS No. 2227687-62-7, known as (1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its chiral center at the 1-position of the propanol group, which is critical for its stereochemical properties and biological activity.

Key Features and Structure

The molecule consists of a propanol backbone with an amino group (-NH₂) at the 3-position and a substituted pyridine ring attached at the 1-position. The pyridine ring is further substituted with chlorine and fluorine atoms at the 5 and 2 positions, respectively. This substitution pattern is strategically designed to enhance the compound's stability, solubility, and bioavailability.

Synthesis and Optimization

The synthesis of (1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yl)propanol involves a multi-step process that includes nucleophilic aromatic substitution, reduction, and stereochemical control to achieve the desired configuration at the chiral center. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it suitable for large-scale applications in drug development.

Biological Activity and Applications

This compound has demonstrated potent inhibitory activity against various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. Preclinical studies have shown that it exhibits excellent pharmacokinetic profiles, with favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Recent Research Findings

Recent studies have explored the potential of (1S)-3-amino-1-(5-chloro-2-fluoropyridin-3-yli)propanol as a lead compound for developing novel therapeutics. For instance, researchers have investigated its ability to modulate cellular signaling pathways involved in tumor growth and metastasis. Additionally, its role as a potential substrate for drug delivery systems has been examined due to its unique chemical structure.

Safety and Toxicological Profile

Toxicological evaluations have indicated that this compound exhibits low acute toxicity in animal models. However, long-term safety studies are currently underway to assess its potential for chronic exposure in therapeutic settings.

Conclusion

In summary, CAS No. 2227687-62-, or (1S)-3-amino-1-(5-chloro-)fluoropyridinyl propanol), represents a promising candidate in the realm of drug discovery. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, position it as a valuable asset for advancing novel therapeutic interventions.